Cas no 25234-79-1 (3,4-DIMETHYL-HEXANE-2,5-DIONE)

• Product Name: 3,4-DIMETHYL-HEXANE-2,5-DIONE
• CAS No: 25234-79-1
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 913675
• PubChem ID: 32851
• Update Time: 2025-04-19

3,4-DIMETHYL-HEXANE-2,5-DIONE Chemical and Physical Properties

Names and Identifiers

• 3,4-DIMETHYL-HEXANE-2,5-DIONE
• 3,4-dimethylhexane-2,5-dione
• 2,5-Hexanedione, 3,4-dimethyl-
• 3,4-Dimethyl-2,5-hexanedione
• SCHEMBL1397155
• NS00050785
• Q26840809
• DTXSID70948086
• AKOS017342877
• MFCD00182465
• 25234-79-1
• EINECS 246-746-2

• Inchi： 1S/C8H14O2/c1-5(7(3)9)6(2)8(4)10/h5-6H,1-4H3
• InChI Key： GECZPGNLQXZLFU-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)C(C(C)=O)C

Computed Properties

• Exact Mass: 142.09942
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1A^2
• XLogP3: 0.7

Experimental Properties

• Density: 0.9695 (rough estimate)
• Boiling Point: 199.78°C (rough estimate)
• Flash Point: 76.4°C
• Refractive Index: 1.4300 (estimate)
• PSA: 34.14